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Compound of Interest

Compound Name: 9-Oxoheptadecanedioic acid

Cat. No.: B3242121 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and efficient

handling of laboratory chemicals is paramount. This document provides crucial safety protocols

and logistical plans for the management of 9-Oxoheptadecanedioic acid, a dicarboxylic acid.

While a specific Safety Data Sheet (SDS) for 9-Oxoheptadecanedioic acid is not readily

available, the following guidance is based on best practices for handling chemically similar

substances, such as other long-chain fatty acids and dicarboxylic acids.

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is critical to minimize exposure and ensure

laboratory safety. The following table summarizes the recommended PPE for handling 9-
Oxoheptadecanedioic acid.
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PPE Category Recommended Equipment

Eye Protection

Chemical safety goggles meeting ANSI Z87.1

standards are required to protect against

potential splashes. A face shield should be worn

in addition to goggles for larger quantities.[1]

Hand Protection

Chemically resistant gloves, such as nitrile or

neoprene, must be worn. Gloves should be

inspected for degradation or punctures before

each use.[1]

Body Protection
A flame-resistant laboratory coat should be worn

over personal clothing that covers the legs.[1]

Respiratory Protection

Work should be conducted in a well-ventilated

area, preferably within a chemical fume hood, to

minimize inhalation risks.[1] If significant

aerosolization is likely, a risk assessment may

indicate the need for a respirator.

Foot Protection
Closed-toe and closed-heel shoes are

mandatory in the laboratory at all times.[1]

Operational Plan: Step-by-Step Handling Protocol
Adherence to a standardized operational plan ensures consistency and safety in the laboratory.

Preparation:

Ensure the designated work area, ideally a chemical fume hood, is clean and free of

clutter.[1]

Verify that all necessary PPE is available and in good condition.

Locate the nearest safety shower and eyewash station before beginning work.

Handling:
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Wear the appropriate PPE as specified in the table above.[1]

Handle the compound within a chemical fume hood to minimize the risk of inhalation.[1]

Avoid direct contact with skin, eyes, and clothing.[1]

Use appropriate tools, such as spatulas or scoops, for transferring the solid material.

Storage:

Store 9-Oxoheptadecanedioic acid in a tightly sealed and properly labeled container.[2]

Keep the container in a cool, dry, and well-ventilated area.[2]

Store away from incompatible materials, such as strong oxidizing agents.[2]

Post-Handling:

Thoroughly wash hands with soap and water after handling, even if gloves were worn.[1]

[2]

Clean and decontaminate the work area and any equipment used.

Remove and properly store or dispose of PPE.

Disposal Plan
Proper disposal of chemical waste is crucial for environmental protection and regulatory

compliance.

Waste Segregation: Do not dispose of 9-Oxoheptadecanedioic acid down the drain or in

regular trash.[1] All waste materials, including contaminated gloves, wipes, and excess

chemical, should be collected in a designated and clearly labeled hazardous waste

container.[1]

Container Management: The hazardous waste container must be compatible with the

chemical and kept closed when not in use.[1] Store the waste container in a designated

satellite accumulation area within the laboratory.[1]
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Final Disposal: Arrange for the disposal of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[1]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 9-Oxoheptadecanedioic
acid in a laboratory setting.
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Preparation

Handling

Post-Handling & Disposal

1. Prepare Work Area
(Chemical Fume Hood)

2. Don Appropriate PPE

3. Weigh/Measure Compound

4. Perform Experimental Procedure

5. Decontaminate Work Area & Equipment

6. Dispose of Waste in Labeled Container

7. Doff PPE

8. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 9-Oxoheptadecanedioic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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